Cas no 649757-60-8 (2-Thiophenecarboxylic acid, 3-amino-4-(4-bromophenyl)-)

• Product Name: 2-Thiophenecarboxylic acid, 3-amino-4-(4-bromophenyl)-
• CAS No: 649757-60-8
• MF: C₁₁H₈BrNO₂S
• MW: 298.155720710754
• CID: 409987
• PubChem ID: 71377611
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 3-amino-4-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-4-(4-bromophenyl)-
• 3-amino-4-(4-bromophenyl)thiophene-2-carboxylic acid
• 649757-60-8
• DTXSID00800244

• Inchi： 1S/C11H8BrNO2S/c12-7-3-1-6(2-4-7)8-5-16-10(9(8)13)11(14)15/h1-5H,13H2,(H,14,15)
• InChI Key： QOKWUVBMTOCBGE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(C(=O)O)=C1N

Computed Properties

• Exact Mass: 296.94594
• Monoisotopic Mass: 296.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 63.32